2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

• Molecular Formula: C8H7BrO2S
• Molecular Weight: 247.11 g/mol
• IUPAC Name: 2-bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid
• InChI: InChI=1S/C8H7BrO2S/c9-7-6(8(10)11)4-2-1-3-5(4)12-7/h1-3H2,(H,10,11)
• InChI Key: VNTPEQMLEDXCDW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)O)Br

Description

2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is a brominated heterocyclic compound that serves as a versatile synthetic intermediate in organic and materials chemistry research. The cyclopenta[b]thiophene core is a scaffold of significant interest in the development of advanced materials. Compounds with this core structure, particularly when functionalized with electron-withdrawing groups, are key precursors in the synthesis of non-fullerene acceptors (NFAs) for bulk-heterojunction organic solar cells (OSCs) . Research indicates that such acceptors can achieve high power conversion efficiencies, demonstrating the value of this structural motif in the pursuit of low-cost and high-performance photovoltaic materials . The bromine atom on the thiophene ring provides a reactive site for further functionalization via metal-catalyzed cross-coupling reactions, such as Suzuki or Stille coupling, allowing researchers to elaborate the core structure and tune its electronic properties . The carboxylic acid group offers an additional handle for derivatization, for instance, through esterification or amide coupling, to modify solubility and solid-state packing. This combination of features makes this compound a valuable building block for researchers developing novel organic semiconductors, electroactive polymers, and other complex heterocyclic systems. This product is intended for research purposes and laboratory use only. It is not intended for diagnostic or therapeutic uses, or for human consumption.

Preparation Methods

Core Cyclopenta[b]thiophene Formation

• The cyclopenta[b]thiophene scaffold is typically synthesized via cyclization reactions involving thiophene derivatives and cyclopentanone or related cyclic ketones.
• Microwave-assisted synthesis has been reported to efficiently generate 3-aminobenzo[b]thiophene intermediates, which serve as precursors for further functionalization.

Carboxylic Acid Functionalization

• The carboxylic acid group at the 3-position can be introduced or modified through esterification and subsequent hydrolysis steps.
• Esterification is typically performed using methanol and acid catalysts to form methyl esters, which can be hydrolyzed back to the acid under acidic or basic conditions.

Detailed Preparation Methodology

Stepwise Synthesis Overview

Step	Reaction Type	Reagents/Conditions	Outcome/Notes
1	Cyclization	Thiophene derivative + cyclopentanone, microwave-assisted heating	Formation of 5,6-dihydro-4H-cyclopenta[b]thiophene core
2	Bromination	NBS or Br2, solvent (e.g., dichloromethane), room temp or reflux	Selective bromination at 2-position of thiophene ring
3	Amidation/Acylation	2-bromobenzoyl chloride, triethylamine, anhydrous DCM, reflux	Formation of 2-bromo-substituted amide intermediate
4	Esterification	Methanol, acid catalyst (e.g., H2SO4), reflux	Conversion of carboxylic acid to methyl ester
5	Hydrolysis (optional)	Acidic or basic aqueous conditions	Regeneration of carboxylic acid from ester

Reaction Conditions and Optimization

• Solvent choice: Anhydrous dichloromethane (DCM) is preferred for acylation to maintain anhydrous conditions and prevent side reactions.
• Temperature: Reflux temperatures around 40–70°C optimize reaction rates without decomposing sensitive intermediates.
• Catalysts: Triethylamine or glacial acetic acid are used to facilitate amidation and acylation steps.
• Atmosphere: Nitrogen or inert atmosphere is maintained to avoid oxidation or moisture interference.

Analytical and Characterization Data

Technique	Purpose	Key Observations
IR Spectroscopy	Functional group identification	C=O stretch ~1700 cm⁻¹ (carboxylic acid/amide), NH stretch ~3300 cm⁻¹
NMR (¹H and ¹³C)	Structural confirmation	Cyclopentane protons δ 1.6–2.7 ppm; aromatic protons δ 7.0–8.0 ppm
LC-MS/HRMS	Molecular weight and purity	Molecular ion peak consistent with C16H14BrNO3S (approx. 380.3 g/mol)
X-ray Crystallography (if available)	3D structure and bonding analysis	Confirms cyclopenta[b]thiophene core and bromine position

Research Findings and Notes

• The compound’s synthesis is often part of a broader strategy to develop benzothiophene derivatives with potential pharmaceutical applications, including anti-tumor agents.
• The bromine substituent at the 2-position provides a handle for further functionalization via substitution reactions, expanding the compound’s utility in medicinal chemistry.
• Industrial scale-up would focus on optimizing yields and purity, possibly employing continuous flow reactors for better control over reaction parameters.

Summary Table of Key Preparation Parameters

Parameter	Details
Molecular Formula	C16H14BrNO3S
Molecular Weight	380.3 g/mol
Core Scaffold	5,6-dihydro-4H-cyclopenta[b]thiophene
Bromination Agent	N-bromosuccinimide (NBS) or Br2
Acylation Reagent	2-bromobenzoyl chloride
Esterification Agent	Methanol with acid catalyst
Typical Solvent	Anhydrous dichloromethane (DCM)
Reaction Temperature	40–70°C (reflux)
Catalysts	Triethylamine, glacial acetic acid
Atmosphere	Nitrogen or inert gas

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium amide, thiourea, and sodium alkoxide. These reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction Reactions: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used reducing agents.

Major Products Formed

Substitution Reactions: Formation of 2-substituted derivatives of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid.

Oxidation Reactions: Formation of sulfoxides or sulfones.

Reduction Reactions: Formation of alcohols or aldehydes.

Scientific Research Applications

2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of novel therapeutic agents.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism of action of 2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid involves its interaction with various molecular targets. The bromine atom can participate in halogen bonding, which can influence the compound’s binding affinity to biological targets. The thiophene ring can undergo electron delocalization, affecting its reactivity and interaction with enzymes and receptors .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between 2-bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid and related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties
2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid	-Br (position 2), -COOH (position 3)	C₈H₇BrO₂S	~263.11	Higher polarity, potential for salt formation, reactive carboxyl group
2-[(2-Hydroxy-benzylidene)-amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester	-NH-C₆H₄-OH (Schiff base at position 2), -COOCH₃ (position 3)	C₁₆H₁₅NO₃S	325.36	Melting point: 135–137°C; stabilized by intramolecular hydrogen bonding
Ethyl 2-[(5-bromo-2-furoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	-NH-(5-Br-furoyl) (position 2), -COOCH₂CH₃ (position 3)	C₁₅H₁₄BrNO₄S	384.24	Lipophilic ester group; potential for hydrolytic instability
2-(2-Chloro-acetylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester	-NH-CO-CH₂Cl (position 2), -COOCH₃ (position 3)	C₁₂H₁₂ClNO₃S	301.75	Electrophilic chloroacetyl group; reactive toward nucleophiles
Ethyl (Z)-2-(3-phenylacrylamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	-NH-C(=O)-CH=CHPh (position 2), -COOCH₂CH₃ (position 3)	C₁₉H₁₉NO₃S	341.42	Extended conjugation; predicted boiling point: 580.9°C

Structural and Functional Differences

• Position 2 Modifications: The bromo substituent in the target compound enhances electrophilicity, making it suitable for Suzuki-Miyaura cross-coupling reactions, unlike amino-linked derivatives (e.g., Schiff bases in or furoyl amides in ) .

• Position 3 Modifications :

  • Carboxylic acid (-COOH) increases aqueous solubility and acidity (predicted pKa ~2–3), whereas ester groups (-COOR) enhance lipophilicity, affecting membrane permeability in drug design .
  • Carboxamide (-CONH₂) derivatives (e.g., ) balance polarity and metabolic stability compared to carboxylic acids .

Physicochemical and Reactivity Trends

• Melting Points : Ester derivatives (e.g., 135–137°C in ) generally exhibit lower melting points than carboxylic acids due to reduced intermolecular hydrogen bonding .
• Solubility: The carboxylic acid group improves solubility in polar solvents (e.g., water, ethanol), while bromine and aromatic substituents may reduce it .
• Reactivity : Bromine at position 2 facilitates nucleophilic substitution or metal-catalyzed coupling, whereas chloroacetyl or acrylamido groups () enable site-specific alkylation or Michael additions .

Biological Activity

2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant studies that elucidate its mechanisms of action and therapeutic potential.

The compound has the following chemical properties:

Property	Value
Chemical Formula	C₇H₅BrOS
Molecular Weight	217.09 g/mol
IUPAC Name	2-bromo-5,6-dihydrocyclopenta[b]thiophen-4-one
PubChem CID	82393560

Synthesis

The synthesis of 2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid typically involves the bromination of cyclopentathiophene derivatives followed by carboxylation reactions. These methods have been optimized to yield high purity and yield of the target compound.

Antitumor Activity

Research indicates that compounds related to cyclopenta[b]thiophene structures exhibit significant antitumor activity. For instance, a study highlighted that derivatives with similar structures showed potent inhibition of tumor cell proliferation through specific enzyme inhibition pathways, particularly targeting glycinamide ribonucleotide formyltransferase (GARFTase) involved in purine biosynthesis .

Antibacterial Properties

The compound has also been evaluated for antibacterial activity. A related study reported that thiophene derivatives displayed formidable antibacterial properties against various strains of gram-positive bacteria. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways .

• Inhibition of Enzymatic Pathways : The primary mechanism involves the inhibition of enzymes critical for nucleotide biosynthesis, which is essential for rapidly dividing cancer cells.
• Transport Mechanisms : The compound's uptake is facilitated by folate receptor-mediated transport, enhancing its efficacy in targeting cancer cells .
• Antibacterial Mechanism : The antibacterial activity is attributed to the disruption of bacterial cell wall integrity and interference with metabolic processes .

Study 1: Antitumor Efficacy

In a study involving SCID mice bearing human tumor xenografts, treatment with a derivative of 2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophene resulted in over 99% inhibition of colony formation at a concentration of 1 nM. This suggests potent antitumor activity through GARFTase inhibition .

Study 2: Antibacterial Assessment

A series of thiophene derivatives were tested using the agar-well diffusion method against various bacterial strains. The results indicated that certain derivatives exhibited significant inhibition zones, particularly against Staphylococcus aureus and Bacillus subtilis, confirming their potential as antibacterial agents .